Cas no 2167845-37-4 (2-(2-bromo-3-fluorophenoxy)acetic acid)

• Product Name: 2-(2-bromo-3-fluorophenoxy)acetic acid
• CAS No: 2167845-37-4
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 6279523
• PubChem ID: 164663782
• Update Time: 2025-05-23

2-(2-bromo-3-fluorophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-fluorophenoxy)acetic acid
• 2167845-37-4
• EN300-1628138

• Inchi： 1S/C8H6BrFO3/c9-8-5(10)2-1-3-6(8)13-4-7(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： NIAOPJKKKONFNV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1OCC(=O)O)F

Computed Properties

• Exact Mass: 247.94843g/mol
• Monoisotopic Mass: 247.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-bromo-3-fluorophenoxy)acetic acid

2-(2-Bromo-3-Fluorophenoxy)acetic Acid: A Comprehensive Overview

2-(2-Bromo-3-Fluorophenoxy)acetic acid (CAS No. 2167845-37-4) is a versatile compound with significant applications in the fields of chemical and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties: 2-(2-Bromo-3-Fluorophenoxy)acetic acid is a substituted phenoxyacetic acid characterized by a bromine atom at the 2-position and a fluorine atom at the 3-position of the phenyl ring. The molecular formula is C₉H₇BrFO₃, and its molecular weight is 249.05 g/mol. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

Synthesis Methods: Several synthetic routes have been developed to produce 2-(2-Bromo-3-Fluorophenoxy)acetic acid. One common method involves the reaction of 2-bromo-3-fluorophenol with chloroacetic acid in the presence of a base, such as potassium carbonate or sodium hydroxide. Another approach involves the nucleophilic substitution of 2-bromo-3-fluorobenzyl bromide with sodium hydroxide followed by esterification with chloroacetic acid. These methods offer high yields and purity, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the potential biological activities of 2-(2-Bromo-3-Fluorophenoxy)acetic acid. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that plays a crucial role in neurotransmission. This property makes it a promising candidate for the development of drugs targeting neurological disorders such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, 2-(2-Bromo-3-Fluorophenoxy)acetic acid has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt pathway, which is often dysregulated in cancer cells.

Potential Applications in Drug Development: The unique chemical structure and biological activities of 2-(2-Bromo-3-Fluorophenoxy)acetic acid make it an attractive candidate for drug development. Its ability to inhibit AChE and induce apoptosis in cancer cells suggests potential therapeutic applications in neurodegenerative diseases and cancer. Furthermore, ongoing research is exploring its use as a lead compound for developing novel drugs with improved efficacy and reduced side effects.

Safety Considerations: While 2-(2-Bromo-3-Fluorophenoxy)acetic acid shows promise in various applications, it is important to consider safety aspects during handling and use. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to ensure stability and prevent degradation.

Conclusion: In summary, 2-(2-Bromo-3-Fluorophenoxy)acetic acid (CAS No. 2167845-37-4) is a multifunctional compound with significant potential in chemical and pharmaceutical research. Its unique chemical structure, synthesis methods, biological activities, and safety considerations make it a valuable tool for advancing our understanding of various biological processes and developing new therapeutic agents. As research continues to uncover new applications, this compound is likely to play an increasingly important role in the field.